Cas no 2034312-54-2 (N-(4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide)

• Product Name: N-(4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide
• CAS No: 2034312-54-2
• MF: C₂₀H₁₉N₅O₅S
• MW: 441.460362672806
• CID: 5551485
• PubChem ID: 91815165
• Update Time: 2025-05-20

N-(4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• AKOS025317424
• 2034312-54-2
• F6475-0207
• 6-(oxolan-3-yloxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]pyridine-3-carboxamide
• 6-(oxolan-3-yloxy)-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide
• N-(4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide

• Inchi： 1S/C20H19N5O5S/c26-19(14-2-7-18(23-12-14)30-16-8-11-29-13-16)24-15-3-5-17(6-4-15)31(27,28)25-20-21-9-1-10-22-20/h1-7,9-10,12,16H,8,11,13H2,(H,24,26)(H,21,22,25)
• InChI Key： GIJXAYHFAKJKDT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1=CN=C(C=C1)OC1COCC1)=O)(NC1N=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 441.11068990g/mol
• Monoisotopic Mass: 441.11068990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 141Ų

Additional information on N-(4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide

N-(4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide: A Comprehensive Overview

The compound with CAS No. 2034312-54-2, known as N-(4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide, has recently garnered significant attention in the fields of medicinal chemistry and materials science. This molecule, characterized by its complex structure and unique functional groups, exhibits a wide range of potential applications. The pyrimidin-2-yl group, a key component of its structure, contributes to its stability and reactivity, making it a valuable compound for further research.

Recent studies have highlighted the importance of the sulfamoyl group in this compound, which plays a crucial role in its biological activity. Researchers have found that this group enhances the molecule's ability to interact with cellular receptors, making it a promising candidate for drug development. Additionally, the presence of the tetrahydrofuran-3-yl group has been shown to improve solubility and bioavailability, which are critical factors in pharmaceutical applications.

The nicotinamide moiety in this compound is another area of focus for scientists. This group is known for its role in energy metabolism and has been linked to various therapeutic effects. Recent advancements in synthetic chemistry have enabled researchers to modify this moiety further, leading to the creation of derivatives with enhanced pharmacological properties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and functional group transformations. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the final product. These methods are detailed in recent publications, which also provide insights into the optimization of synthetic pathways.

From a materials science perspective, this compound has shown potential as a building block for advanced materials such as polymers and nanoparticles. Its ability to form stable complexes with metal ions makes it an attractive candidate for applications in catalysis and sensing technologies.

Furthermore, computational studies have provided valuable insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits favorable electronic transitions, which could be exploited in optoelectronic devices.

In conclusion, N-(4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further research and development.